Cas no 1255147-62-6 (cyano(4-fluorophenyl)methylamine)

• Product Name: cyano(4-fluorophenyl)methylamine
• CAS No: 1255147-62-6
• MF: C₈H₇FN₂
• MW: 150.152984857559
• MDL: MFCD16767984
• CID: 4582272
• PubChem ID: 51342140
• Update Time: 2025-09-12

cyano(4-fluorophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• (4-Fluorobenzyl)cyanamide
• Cyanamide, N-[(4-fluorophenyl)methyl]-
• cyano(4-fluorophenyl)methylamine

• MDL： MFCD16767984
• Inchi： 1S/C8H7FN2/c9-8-3-1-7(2-4-8)5-11-6-10/h1-4,11H,5H2
• InChI Key： RURIUFPRSUBTIL-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(F)C=C1)C#N

Additional information on cyano(4-fluorophenyl)methylamine

Cyano(4-Fluorophenyl)methylamine: A Comprehensive Overview

Cyano(4-fluorophenyl)methylamine, also known by its CAS number 1255147-62-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group attached to a methylamine moiety, further substituted with a fluorophenyl group at the para position. The combination of these functional groups imparts distinctive electronic and structural properties to the molecule, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of cyano(4-fluorophenyl)methylamine in the development of advanced materials, particularly in the realm of organic electronics. Researchers have explored its role as a building block for constructing novel π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The fluorine substitution at the para position of the phenyl ring not only enhances the electron-withdrawing effects but also improves the stability and solubility of the compound, making it more suitable for large-scale synthesis and device integration.

One of the most promising applications of cyano(4-fluorophenyl)methylamine lies in its use as an intermediate in medicinal chemistry. The compound's ability to act as a versatile nucleophile has been exploited in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases. For instance, recent research has demonstrated its utility in constructing heterocyclic frameworks that exhibit potent anti-proliferative activity against cancer cell lines.

In addition to its role in material science and drug discovery, cyano(4-fluorophenyl)methylamine has also found applications in catalysis and green chemistry. Its ability to coordinate with metal catalysts has been leveraged in asymmetric catalysis, enabling the synthesis of enantioselective compounds with high efficiency. Furthermore, the compound's compatibility with sustainable chemical processes has positioned it as a valuable tool in eco-friendly synthetic strategies.

The synthesis of cyano(4-fluorophenyl)methylamine typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have significantly streamlined the synthesis process, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for both academic research and industrial-scale production.

From a structural standpoint, cyano(4-fluorophenyl)methylamine exhibits interesting electronic properties due to the conjugation between the cyano group and the aromatic ring. This conjugation not only influences the compound's optical properties but also plays a critical role in its reactivity towards various electrophiles and nucleophiles. Understanding these electronic interactions is crucial for designing new materials with tailored functionalities.

In conclusion, cyano(4-fluorophenyl)methylamine (CAS No: 1255147-62-6) stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in driving innovation across industries ranging from electronics to pharmaceuticals.